Cas no 1419101-12-4 (Ethyl 3-bromo-7-chloro-1H-pyrrolo[3,2-b]pyridine-2-carboxylate)

• Product Name: Ethyl 3-bromo-7-chloro-1H-pyrrolo[3,2-b]pyridine-2-carboxylate
• CAS No: 1419101-12-4
• MF: C₁₀H₈BrClN₂O₂
• MW: 303.539720535278
• MDL: MFCD23106481
• CID: 4596064
• PubChem ID: 72208001
• Update Time: 2025-06-12

Ethyl 3-bromo-7-chloro-1H-pyrrolo[3,2-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-8-chloro-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid ethyl ester
• ethyl 3-bromo-7-chloro-1H-pyrrolo[3,2-b]pyridine-2-carboxylate
• PB37430
• SB10927
• AS-51904
• DTXSID001143473
• AKOS027250909
• ethyl3-bromo-7-chloro-1H-pyrrolo[3,2-b]pyridine-2-carboxylate
• MFCD23106481
• 1H-Pyrrolo[3,2-b]pyridine-2-carboxylic acid, 3-bromo-7-chloro-, ethyl ester
• CS-0049489
• SY244854
• Ethyl 3-Bromo-7-chloro-4-azaindole-2-carboxylate
• 1419101-12-4
• P13861
• Ethyl 3-bromo-7-chloro-1H-pyrrolo[3,2-b]pyridine-2-carboxylate

• MDL： MFCD23106481
• Inchi： 1S/C10H8BrClN2O2/c1-2-16-10(15)9-6(11)8-7(14-9)5(12)3-4-13-8/h3-4,14H,2H2,1H3
• InChI Key： XFLVYLVKFXWMFO-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)NC2C(=CC=NC=21)Cl

Computed Properties

• Exact Mass: 301.94577 g/mol
• Monoisotopic Mass: 301.94577 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55
• Molecular Weight: 303.54

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 422.9±40.0 °C at 760 mmHg
• Flash Point: 209.5±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 3-bromo-7-chloro-1H-pyrrolo[3,2-b]pyridine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on Ethyl 3-bromo-7-chloro-1H-pyrrolo[3,2-b]pyridine-2-carboxylate

Research Brief on Ethyl 3-bromo-7-chloro-1H-pyrrolo[3,2-b]pyridine-2-carboxylate (CAS: 1419101-12-4)

Ethyl 3-bromo-7-chloro-1H-pyrrolo[3,2-b]pyridine-2-carboxylate (CAS: 1419101-12-4) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Recent studies have explored its utility as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and anti-cancer drugs.

Recent research has focused on the synthetic pathways and derivatization of Ethyl 3-bromo-7-chloro-1H-pyrrolo[3,2-b]pyridine-2-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use as a precursor for the synthesis of potent JAK2 inhibitors, which are being investigated for the treatment of myeloproliferative disorders. The bromo and chloro substituents on the pyrrolopyridine core provide reactive sites for further functionalization, enabling the creation of diverse analogs with tailored pharmacological properties.

In addition to its role in kinase inhibitor development, this compound has shown promise in the design of anti-inflammatory agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of Ethyl 3-bromo-7-chloro-1H-pyrrolo[3,2-b]pyridine-2-carboxylate exhibited significant inhibition of TNF-α production in vitro, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis.

The compound's molecular structure has also been the subject of computational studies. Molecular docking analyses have revealed that the pyrrolopyridine scaffold can effectively bind to various biological targets, including protein kinases and G-protein coupled receptors. These findings, published in a 2023 issue of RSC Advances, highlight the versatility of this chemical scaffold in drug design.

From a synthetic chemistry perspective, recent advances have improved the efficiency of producing Ethyl 3-bromo-7-chloro-1H-pyrrolo[3,2-b]pyridine-2-carboxylate. A 2024 publication in Organic Process Research & Development described an optimized multi-step synthesis with improved yields and reduced environmental impact through green chemistry approaches. These process improvements are crucial for scaling up production for preclinical and clinical studies.

Looking forward, research on Ethyl 3-bromo-7-chloro-1H-pyrrolo[3,2-b]pyridine-2-carboxylate is expected to expand into new therapeutic areas. Preliminary data presented at the 2024 American Chemical Society national meeting suggested potential applications in neurodegenerative diseases, with some derivatives showing activity against tau protein aggregation. Further studies are needed to validate these findings and explore the full therapeutic potential of this versatile chemical scaffold.